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Compound of Interest

Compound Name: PKC/PKD-IN-1

Cat. No.: B15608294 Get Quote

An In-depth Technical Guide on PKC/PKD-IN-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of PKC/PKD-IN-1, a potent and orally

active dual inhibitor of Protein Kinase C (PKC) and Protein Kinase D (PKD). Detailed

experimental protocols and an exploration of the relevant signaling pathways are included to

support further research and drug development efforts.

Chemical Identity and Physicochemical Properties
PKC/PKD-IN-1, also known as Compound 13c, is a small molecule inhibitor belonging to the

naphthyridine class.[1][2] Its chemical structure and key physicochemical properties are

summarized below.

Chemical Structure:

IUPAC Name: 4-(8-amino-3-methyl-1,6-naphthyridin-2-yl)-N-(pyridin-4-yl)benzamide

SMILES:CC1=NC2=C(C=C(N)C=C2)N=C1C3=CC=C(C=C3)C(=O)NC4=CC=NC=C4

Chemical Formula: C₂₂H₁₈N₆O

Molecular Weight: 394.42 g/mol

Physicochemical Properties:
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Property Value Reference

CAS Number 1071135-06-2 [2]

Appearance Solid

pKa Not available

LogP Not available

Solubility Not available

Biological Activity and Mechanism of Action
PKC/PKD-IN-1 is a highly potent inhibitor of PKD1, with a reported IC₅₀ value of 0.6 nM.[1][2]

As a dual inhibitor, it also targets PKC isoforms. The primary mechanism of action is the

competitive inhibition of the ATP-binding site of these kinases, thereby preventing the

phosphorylation of their downstream substrates.

The inhibition of PKC and PKD has significant implications for various cellular processes,

including cell proliferation, migration, and cardiac hypertrophy.[1][2] Notably, PKC/PKD-IN-1
has demonstrated oral activity in attenuating high-salt diet-induced cardiac hypertrophy in a rat

model.[1][2]

Signaling Pathways
PKC and PKD are key signaling molecules involved in a multitude of cellular pathways. The

inhibition of these kinases by PKC/PKD-IN-1 can modulate these pathways, leading to various

physiological effects.

PKC Signaling Pathway
Protein Kinase C (PKC) is a family of serine/threonine kinases that are activated by

diacylglycerol (DAG) and, in the case of conventional PKCs, also by calcium. Upon activation,

PKC translocates to the plasma membrane and phosphorylates a wide range of substrate

proteins, leading to the regulation of cellular processes such as gene expression, proliferation,

and apoptosis.
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Caption: PKC Signaling Pathway and Inhibition by PKC/PKD-IN-1.
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PKD Signaling Pathway
Protein Kinase D (PKD) is a family of serine/threonine kinases that act downstream of PKC.

PKC can directly phosphorylate and activate PKD. Once activated, PKD translocates to

different cellular compartments, including the Golgi apparatus and the nucleus, where it

phosphorylates its own set of substrates, influencing processes like vesicular transport and

gene expression.
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Caption: PKD Signaling Pathway and Inhibition by PKC/PKD-IN-1.

Experimental Protocols
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The following are generalized protocols for key experiments relevant to the study of PKC/PKD-
IN-1. Specific concentrations and incubation times may need to be optimized for different cell

types and experimental conditions.

In Vitro Kinase Inhibition Assay
This assay measures the ability of PKC/PKD-IN-1 to inhibit the enzymatic activity of purified

PKC or PKD.

Workflow:
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In Vitro Kinase Inhibition Assay Workflow
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Prepare reaction mix:
- Kinase (PKC or PKD)

- Substrate (e.g., peptide)
- [γ-³²P]ATP or fluorescent probe

Add PKC/PKD-IN-1
(various concentrations)

Incubate at 30°C

Stop reaction

Separate phosphorylated substrate
(e.g., phosphocellulose paper or gel)

Detect phosphorylation
(Scintillation counting or fluorescence)

Analyze data and
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End

 

Cell-Based PKD Activation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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